molecular formula C11H13ClO2 B8622155 Isopropyl 3-(chloromethyl)benzoate

Isopropyl 3-(chloromethyl)benzoate

Cat. No.: B8622155
M. Wt: 212.67 g/mol
InChI Key: HLKNQOLUPARBBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isopropyl 3-(chloromethyl)benzoate is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClO2

Molecular Weight

212.67 g/mol

IUPAC Name

propan-2-yl 3-(chloromethyl)benzoate

InChI

InChI=1S/C11H13ClO2/c1-8(2)14-11(13)10-5-3-4-9(6-10)7-12/h3-6,8H,7H2,1-2H3

InChI Key

HLKNQOLUPARBBK-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)C1=CC=CC(=C1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isopropyl 3-(chloromethyl)benzoate 13b was prepared by reacting 3-(chloromethyl)benzoic acid 23 with isopropanol according to the procedure described for the compound 13a in Example 17 (scheme 7). The benzoate 13b was isolated as colorless oil in 87% yield (1.85 g). 1H NMR (400 MHz, CDCl3): δ 1.37 (6H, m); 4.62 (2H, s); 5.27 (2H, m); 7.43 (1H, m); 7.57 (1H, broad d); 7.98 (1H, broad d); 8.04 (1H, s).
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